3,6-Dicyclopropyl-1-(2-(ethylamino)-2-oxoethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3,6-dicyclopropyl-1-[2-(ethylamino)-2-oxoethyl]pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H20N4O3/c1-2-18-13(22)8-21-16-14(15(20-21)10-5-6-10)11(17(23)24)7-12(19-16)9-3-4-9/h7,9-10H,2-6,8H2,1H3,(H,18,22)(H,23,24)
• InChI Key: DYNDRPAZZHGZGQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C2=C(C(=CC(=N2)C3CC3)C(=O)O)C(=N1)C4CC4
• Molecular Formula: C17H20N4O3
• DSSTOX Substance ID: DTXSID801119646
• Molecular Weight: 328.4 g/mol
• CAS RN: 1018052-15-7

Description

The compound you’re asking about is a complex organic molecule that likely belongs to the class of compounds known as pyrazolopyridines. These compounds are characterized by a pyrazole ring (a five-membered aromatic ring with two nitrogen atoms) fused to a pyridine ring (a six-membered aromatic ring with one nitrogen atom).

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazolopyridines can generally be synthesized through the condensation of N(1) substituted 5-aminopyrazoles with 1,3-bis-electrophilic three-carbon synthons. This is a popular choice for assembling the pyrazolo[3,4-b]pyridine structure.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-b]pyridine core, with various substituents attached at different positions. The exact structure would depend on the nature and position of these substituents.

Chemical Reactions Analysis

Pyrazolopyridines can undergo a variety of chemical reactions, depending on the substituents present. These can include reductive desulfurization, hydrolysis of the ester, and Suzuki coupling of the bromo derivative with aryl boronic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrazolopyridines are generally stable, aromatic compounds.

Scientific Research Applications

1. Synthesis and Characterization

• The compound is a crucial intermediate in synthesizing anticoagulant drugs like apixaban, with its X-ray powder diffraction data being reported for purity assessment (Wang, Suo, Zhang, Hou, & Li, 2017).
• It has been utilized in the facile and efficient synthesis of new pyrazolo[3,4-b]pyridine products, showcasing its versatility in creating N-fused heterocyclic compounds (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).

2. Experimental Studies

• Experimental and theoretical studies have examined its functionalization reactions, contributing to the understanding of its chemical behavior and potential applications in medicinal chemistry (Yıldırım, Kandemirli, & Demir, 2005).
• The compound has been a precursor for constructing new polyheterocyclic ring systems, indicating its use in developing complex molecular structures for various applications (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

3. Novel Synthetic Approaches

• Novel approaches to synthesizing derivatives like 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines have been developed, demonstrating the compound's role in producing biologically active scaffolds (Yakovenko & Vovk, 2021).

4. Antibacterial and Antiviral Properties

• Synthesis and antiviral activity studies have been conducted on 4-(phenylamino)/4-[(methylpyridin-2-yl)amino]-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids derivatives, highlighting its potential in developing new antiviral agents (Bernardino, Azevedo, Pinheiro, Borges, Carvalho, Miranda, Meneses, Nascimento, Ferreira, Rebello, Silva, & Frugulhetti, 2007).
• The compound has been used in the synthesis of novel derivatives with antibacterial screening, indicating its utility in discovering new antibacterial agents (Maqbool, Nazeer, Khan, Elliott, Khan, Ashraf, Nasrullah, Arshad, & Munawar, 2014).

5. Anticancer Research

• Organometallic complexes containing derivatives of this compound have been synthesized and evaluated as potential anticancer agents, showing the compound's significance in oncology research (Stepanenko, Novak, Mühlgassner, Roller, Hejl, Arion, Jakupec, & Keppler, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazolopyridines have been studied for their antitubercular activity, with promising results. They were found to exhibit this activity through binding to Pantothenate Synthetase from Mycobacterium tuberculosis.

Future Directions

The future directions for research into this compound would likely involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Pyrazolopyridines are considered medicinally privileged structures, and molecules built on this scaffold exhibit a broad spectrum of useful medicinal properties.